![molecular formula C6H5N3O B070325 1h-Imidazo[1,2-b]pyrazole-1-carbaldehyde CAS No. 188998-04-1](/img/structure/B70325.png)
1h-Imidazo[1,2-b]pyrazole-1-carbaldehyde
Cat. No. B070325
M. Wt: 135.12 g/mol
InChI Key: DHEDMKADEUKAIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][C:2]([O:3][C:5]([CH3:4])=[O:7])=[O:6].[CH:16]([OH:17])=[O:18].[nH:8]1[cH:9][cH:10][n:11]2[n:12][cH:13][cH:14][c:15]12>>[CH:5](=[O:7])[n:8]1[cH:9][cH:10][n:11]2[n:12][cH:13][cH:14][c:15]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1cc2[nH]ccn2n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cn1ccn2nccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
